N-[3-(hydrazinocarbonyl)-5,6-dihydro-4H-cyclopenta[b]thien-2-yl]benzamide

• IUPAC Name: N-[3-(hydrazinecarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl]benzamide
• InChI: InChI=1S/C15H15N3O2S/c16-18-14(20)12-10-7-4-8-11(10)21-15(12)17-13(19)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8,16H2,(H,17,19)(H,18,20)
• InChI Key: VLEMEXIYQNZDOF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=C2C(=O)NN)NC(=O)C3=CC=CC=C3
• Molecular Formula: C15H15N3O2S
• Molecular Weight: 301.4 g/mol

Description

N-[3-(hydrazinocarbonyl)-5,6-dihydro-4H-cyclopenta[b]thien-2-yl]benzamide is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a member of the thienylbenzamide family of compounds and has shown promising results in various scientific research studies. In

Mechanism of Action

The mechanism of action of N-[3-(hydrazinocarbonyl)-5,6-dihydro-4H-cyclopenta[b]thien-2-yl]benzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response and tumor growth. It has also been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
N-[3-(hydrazinocarbonyl)-5,6-dihydro-4H-cyclopenta[b]thien-2-yl]benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as TNF-alpha and IL-6, in vitro and in vivo. It has also been shown to inhibit the growth of various tumor cell lines in vitro and in vivo. In addition, it has been shown to have antiviral activity against various viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV).

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[3-(hydrazinocarbonyl)-5,6-dihydro-4H-cyclopenta[b]thien-2-yl]benzamide in lab experiments is its potential therapeutic applications in various diseases. It has also been shown to have low toxicity in vitro and in vivo. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of N-[3-(hydrazinocarbonyl)-5,6-dihydro-4H-cyclopenta[b]thien-2-yl]benzamide. One future direction is to further investigate its mechanism of action to optimize its therapeutic potential. Another future direction is to investigate its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to determine its potential use in the treatment of viral infections and inflammatory disorders.

Synthesis Methods

The synthesis of N-[3-(hydrazinocarbonyl)-5,6-dihydro-4H-cyclopenta[b]thien-2-yl]benzamide involves the reaction of 3-(hydrazinocarbonyl)thiophene-2-carboxylic acid with 2-chlorobenzoyl chloride in the presence of a base. The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

N-[3-(hydrazinocarbonyl)-5,6-dihydro-4H-cyclopenta[b]thien-2-yl]benzamide has been extensively studied for its potential therapeutic applications in various scientific research studies. It has been shown to have anti-inflammatory, anti-tumor, and anti-viral activities. It has also been investigated for its potential use in the treatment of various diseases such as cancer, viral infections, and inflammatory disorders.